Cas no 23732-11-8 (6,6-dimethylhept-3-en-2-one)

• Product Name: 6,6-dimethylhept-3-en-2-one
• CAS No: 23732-11-8
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 1415000
• PubChem ID: 12955997
• Update Time: 2025-05-25

6,6-dimethylhept-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Hepten-2-one, 6,6-dimethyl-, (3E)-
• 6,6-dimethylhept-3-en-2-one
• 23732-11-8
• SCHEMBL11708968
• EN300-1845351

• Inchi： 1S/C9H16O/c1-8(10)6-5-7-9(2,3)4/h5-6H,7H2,1-4H3/b6-5+
• InChI Key： ODIWAYIMVVHHLK-AATRIKPKSA-N
• SMILES： O=C(C)/C=C/CC(C)(C)C

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 6,6-dimethylhept-3-en-2-one

6,6-Dimethylhept-3-en-2-one: A Comprehensive Overview

6,6-Dimethylhept-3-en-2-one, also known by its CAS number 23732-11-8, is a versatile organic compound with a wide range of applications in various industries. This compound, classified as a ketone, has garnered significant attention due to its unique chemical properties and potential uses in fragrance, flavor, and pharmaceutical sectors. Recent studies have further highlighted its role in biochemistry and material science, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 6,6-dimethylhept-3-en-2-one consists of a seven-carbon chain with a ketone group at the second carbon and a double bond between the third and fourth carbons. The presence of two methyl groups at the sixth carbon adds to its structural complexity and contributes to its distinct chemical reactivity. This compound is synthesized through various methods, including oxidation of alcohols and condensation reactions, which have been optimized in recent years to improve yield and purity.

One of the most notable applications of 6,6-dimethylhept-3-en-2-one is in the fragrance industry. Its pleasant aroma and stability make it a valuable ingredient in perfumes, cosmetics, and personal care products. Recent research has explored its compatibility with natural fragrances and its ability to enhance the longevity of scent profiles. Additionally, this compound is used as a flavor enhancer in the food industry, particularly in baked goods and beverages, where it imparts a subtle yet appealing taste.

In the pharmaceutical sector, 6,6-dimethylhept-3-en-2-one has shown potential as an intermediate in drug synthesis. Its ability to participate in various organic reactions makes it a valuable building block for more complex molecules. For instance, recent studies have investigated its role in the synthesis of anti-inflammatory agents and antioxidants, highlighting its importance in drug discovery.

The environmental impact of 6,6-dimethylhept-3-en-2-one has also been a topic of interest. Researchers have examined its biodegradability and toxicity levels under different conditions. Findings suggest that while it is not inherently hazardous, proper handling and disposal are essential to minimize environmental risks. These insights have led to the development of safer manufacturing processes and waste management practices.

From a biochemical perspective, 6,6-dimethylhept-3-en-2-one has been studied for its interactions with enzymes and cellular pathways. Recent advancements in metabolic engineering have explored its role as a precursor for bio-based chemicals, offering sustainable alternatives to traditional petrochemical-derived compounds. This shift towards greener chemistry aligns with global efforts to reduce carbon footprints and promote eco-friendly industrial practices.

In conclusion, 6,6-dimethylhept-3-en-2-one, with its CAS number 23732-11-8, remains a significant compound across multiple disciplines. Its diverse applications coupled with ongoing research ensure that it will continue to play a pivotal role in both industrial and academic settings. As technology advances and new discoveries emerge, the potential for this compound to contribute to innovative solutions across various fields is immense.